METHYL 3-[(4-METHOXYPHENYL)METHYL]-7-METHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE

• IUPAC Name: methyl 3-[(4-methoxyphenyl)methyl]-7-methyl-2,4-dioxo-1-phenylpyrido[2,3-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C24H21N3O5/c1-15-13-19(23(29)32-3)20-21(25-15)27(17-7-5-4-6-8-17)24(30)26(22(20)28)14-16-9-11-18(31-2)12-10-16/h4-13H,14H2,1-3H3
• InChI Key: HGIARTNWOVKQKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=N1)N(C(=O)N(C2=O)CC3=CC=C(C=C3)OC)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C24H21N3O5
• Molecular Weight: 431.4 g/mol

Description

METHYL 3-[(4-METHOXYPHENYL)METHYL]-7-METHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE is a complex organic compound that belongs to the class of pyrido[2,3-d]pyrimidines. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The structure of this compound includes a pyrido[2,3-d]pyrimidine core, which is a fused heterocyclic system, and various substituents that contribute to its unique chemical properties.

Preparation Methods

The synthesis of METHYL 3-[(4-METHOXYPHENYL)METHYL]-7-METHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE typically involves multi-step organic reactions. One common synthetic route includes the condensation of appropriate starting materials followed by cyclization and functional group modifications. For instance, the preparation might start with the reaction of a substituted aniline with a suitable aldehyde to form a Schiff base, which is then reduced to the corresponding amine. This intermediate can undergo further reactions, such as cyclization with a pyrimidine derivative, to form the desired pyrido[2,3-d]pyrimidine core .

Industrial production methods may involve optimization of reaction conditions, such as temperature, solvent, and catalysts, to achieve higher yields and purity. Techniques like recrystallization and chromatography are often employed to purify the final product.

Chemical Reactions Analysis

METHYL 3-[(4-METHOXYPHENYL)METHYL]-7-METHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: Electrophilic or nucleophilic substitution reactions can occur at specific positions on the aromatic rings or the pyrido[2,3-d]pyrimidine core, depending on the reagents and conditions used

Scientific Research Applications

METHYL 3-[(4-METHOXYPHENYL)METHYL]-7-METHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound exhibits biological activities, making it a candidate for studies related to enzyme inhibition, receptor binding, and cellular assays.

Medicine: Due to its potential therapeutic properties, it is investigated for its role in drug development, particularly in the treatment of diseases like cancer, inflammation, and neurological disorders.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of METHYL 3-[(4-METHOXYPHENYL)METHYL]-7-METHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE involves its interaction with specific molecular targets and pathways. It may act as an inhibitor of certain enzymes or receptors, modulating biochemical pathways involved in disease processes. For example, it could inhibit kinases or other signaling proteins, leading to altered cellular responses such as reduced proliferation or increased apoptosis .

Comparison with Similar Compounds

Similar compounds to METHYL 3-[(4-METHOXYPHENYL)METHYL]-7-METHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE include other pyrido[2,3-d]pyrimidine derivatives and related heterocyclic compounds. These compounds share a similar core structure but differ in their substituents, leading to variations in their chemical and biological properties. Examples include:

ETHYL 4-(4-METHOXYPHENYL)-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE: This compound has a similar core but different substituents, affecting its reactivity and applications.

Triazole-Pyrimidine Hybrids: These compounds combine pyrimidine with triazole, offering unique properties for neuroprotective and anti-inflammatory applications.

The uniqueness of this compound lies in its specific substituents and the resulting biological activities, making it a valuable compound for research and development.